Cas no 7504-27-0 ( )

  structure
  structure
Product name: 
CAS No:7504-27-0
MF:C25H30N2
MW:358.519106388092
CID:981064
PubChem ID:6066739

  Chemical and Physical Properties

Names and Identifiers

    • N,N-bis(2-methylpropyl)-4-[(E)-2-quinolin-4-ylethenyl]aniline
    • 4-< 4-N,N-Di-(2-methyl-propyl)-aminostyryl> -chinolin
    • AC1O1A5T
    • N,N-diisobutyl-4-(2-quinolin-4-yl-vinyl)-aniline
    • NSC407363
    • NCGC00184033-04
    • NCGC00184033-01
    • NCGC00184033-07
    • CHEMBL1904285
    • 7504-27-0
    • NCGC00184033-06
    • NCGC00184033-03
    • NCGC00184033-05
    • NCGC00184033-02
    • DTXSID60421853
    • NSC-407363
    • &nbsp;
    • Inchi: InChI=1S/C25H30N2/c1-19(2)17-27(18-20(3)4)23-13-10-21(11-14-23)9-12-22-15-16-26-25-8-6-5-7-24(22)25/h5-16,19-20H,17-18H2,1-4H3/b12-9+
    • InChI Key: KBPZKCSGEUKNAL-FMIVXFBMSA-N
    • SMILES: CC(C)CN(CC(C)C)C1=CC=C(C=C1)C=CC2=CC=NC3=CC=CC=C23

Computed Properties

  • Exact Mass: 358.2411
  • Monoisotopic Mass: 358.240899
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 7.3
  • Topological Polar Surface Area: 16.1

Experimental Properties

  • Density: 1.061
  • Boiling Point: 516.5°C at 760 mmHg
  • Flash Point: 266.2°C
  • Refractive Index: 1.639
  • PSA: 16.13
  • LogP: 6.52360

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